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Executive Summary

This guide serves as an advanced Safety Data Sheet (SDS) and technical manual for 1,3-
Propanediol-2-13C.[1] While the chemical toxicity of this compound is relatively low, its status
as a high-value stable isotope reagent necessitates a "Sample Safety” protocol that exceeds
standard GHS requirements.[1] This document integrates human safety with experimental
integrity, focusing on preventing isotopic dilution, hygroscopic degradation, and metabolic
contamination.[1]

Part 1: Substance Identification & Physicochemical
Profile
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Compound Name: 1,3-Propanediol-2-13C Synonyms: Trimethylene glycol-2-13C; 1,3-
Dihydroxypropane-2-13C CAS Number: 504-63-2 (Parent Unlabeled); Specific isotope CAS
may vary by vendor (e.g., 284474-73-3 for certain enrichments). Molecular Formula:
HOCH2[*3CH2z]CH20H[2]

hvsicochemical ies Table

Unlabeled 1,3-Propanediol-2- o
Property Significance
Standard 13C

Mass shift (+1 Da)
Molecular Weight 76.09 g/mol ~77.10 g/mol critical for MS
detection.[1]

Indistinguishable

Colorless, viscous Colorless, viscous ] )
Appearance o o visually; labeling
liquid liquid ]
required.
High boiling point
Boiling Point 214°C ~214°C allows autoclaving if
sealed.[1]
_ Slightly denser due to
Density 1.053 g/mL ~1.06 g/mL -
neutron addition.[1]
Critical Risk: Absorbs
o ) ) atmospheric H20,
Hygroscopicity High High ) ]
altering concentration.
[1]
B Miscible in Miscible in Ideal for aqueous
Solubility . .
water/alcohol water/alcohol metabolic studies.[1]

Part 2: Hazards Identification & Toxicology
Human Health Safety (GHS Classification)

» Signal Word: Warning (Low Risk)

e Hazard Statements: Generally considered non-hazardous under GHS criteria for acute
toxicity.[1]
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o Skin/Eye: May cause mild transient irritation (similar to propylene glycol).[1]

o Inhalation:[3] Low vapor pressure reduces inhalation risk at room temperature.[1]
» Toxicology: Low oral toxicity (LD50 Rat >15,000 mg/kg).[1] Not classified as a carcinogen.[1]

[4]

Experimental Integrity Hazards (The "Hidden" Risks)

As a Senior Scientist, | categorize the risks to the experiment as higher than risks to the
operator.

« |sotopic Dilution: Contamination with natural abundance carbon sources (dust, skin oils,
standard reagents) will skew Mass Isotopomer Distribution (MID) data.[1]

» Hygroscopic Drift: 1,3-Propanediol is extremely hygroscopic.[1] Exposure to ambient air for
>15 minutes can result in water uptake of 1-5% by weight, invalidating precise molarity
calculations for metabolic flux analysis.[1]

Part 3: Advanced Handling & Storage Protocol

Objective: Maintain isotopic enrichment (>99 atom % 13C) and chemical purity.

Protocol 1: The "Inert Chain" Handling System

e Receipt: Upon arrival, inspect the septum for integrity. Do not open the primary vial until
ready to aliquot.

o Atmosphere: Handle exclusively under an inert atmosphere (Nitrogen or Argon) using a
glovebox or Schlenk line techniques.[1]

 Aliquoting:
o Purge the headspace of the source bottle with dry Argon immediately after opening.[1]

o Use gas-tight syringes or positive-displacement pipettes to avoid viscosity-related volume
errors.[1]

o Distribute into single-use amber glass vials with PTFE-lined caps.
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o Parafilm is insufficient. Use electrical tape or shrink bands over the cap for long-term
storage to prevent moisture ingress.[1]

Protocol 2: Storage Conditions

o Temperature: Store at room temperature or +4°C. Avoid freezing unless necessary, as
repeated freeze-thaw cycles can compromise the seal integrity due to expansion/contraction.

[1]

» Desiccation: Store secondary vials inside a desiccator cabinet with active silica gel or
Drierite.

Visual Workflow: Chain of Custody

Receipt of Septum Integrity Pass Inert Atmosphere Syringe Transfer Aliguot into PTFE Cap + Desiccator Storage
Isotope Check (ArIN2) Entry Single-Use Vials Shrink Band (+4°C)
! 1

Click to download full resolution via product page

Figure 1: The "Inert Chain" workflow ensures moisture and natural carbon do not contaminate
the 13C-labeled reagent.[1]

Part 4: Application Context (Metabolic Flux
Analysis)

Why 1,3-Propanediol-2-13C? In metabolic engineering, particularly with E. coli or Klebsiella
pneumoniae, this compound is used to trace the "reductive branch” of glycerol metabolism. The
specific labeling at the C2 position allows researchers to distinguish between pathways that
cleave carbon bonds versus those that preserve the carbon backbone.[1]

Experimental Workflow: 13C-MFA

o Substrate Introduction: Cells are cultured in minimal media where 1,3-Propanediol-2-13C is
the sole or co-substrate.[1]
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» Metabolic Incorporation: The cell converts the diol into central metabolites (e.g.,
Dihydroxyacetone phosphate).[1]

e Quenching & Extraction: Rapid quenching (cold methanol) stops metabolism instantly.[1]

e Detection: GC-MS or NMR analyzes the incorporation of the heavy carbon into amino acids
or intracellular metabolites.[1]

Visual Pathway: Metabolic Fate

Input:
1,3-Propanediol-2-13C

Cellular Uptake
1,3-PD Dehydrogenase

Dxidation

3-Hydroxypropionaldehyde

Central Carbon
Metabolism (Flux)
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Analysis:
Isotopomer Distribution
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Figure 2: Simplified metabolic tracing pathway. The C2 label acts as a beacon, revealing how
the cell processes the diol backbone.

Part 5: Emergency Measures
While the compound is low-risk, standard laboratory protocols apply.[1]
o Eye Contact: Flush eyes with water for 15 minutes.[1][3] Remove contact lenses.[1]

» Skin Contact: Wash with soap and water.[1] Note: If the skin contact occurred with the
labeled reagent, the primary concern is the loss of the expensive isotope, not chemical burn.

o Spill Cleanup:

o

Ventilate the area.[1][3]

[¢]

Absorb with inert material (vermiculite or dry sand).[1]

[e]

Do not use water to clean the initial spill if recovery of the isotope is attempted (rare, but
possible for large spills).[1]

[¢]

Dispose of as organic chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Safety data sheet (SDS) for 1,3-Propanediol-2-13C].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602384/docs#safety-data-sheet-sds-for-1-3-
propanediol-2-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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